![molecular formula C10H10N2O2 B598726 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester CAS No. 107384-68-9](/img/no-structure.png)
1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester
Description
Mechanism of Action
While the specific mechanism of action for 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester is not available, 1H-Pyrrolo[2,3-b]pyridine derivatives have been reported to have potent activities against FGFR1, 2, and 3 . This suggests that they could play a role in cancer therapy by targeting FGFRs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester involves the condensation of 2-cyanopyridine with ethyl acetoacetate to form 6-ethyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid ethyl ester, followed by the cyclization of the resulting intermediate with trifluoroacetic acid to yield the final product.", "Starting Materials": ["2-cyanopyridine", "ethyl acetoacetate", "trifluoroacetic acid"], "Reaction": ["Step 1: Condensation of 2-cyanopyridine with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to form 6-ethyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid ethyl ester.", "Step 2: Cyclization of the intermediate with trifluoroacetic acid in the presence of a dehydrating agent such as phosphorus pentoxide or thionyl chloride to yield 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester."] } | |
CAS RN |
107384-68-9 |
Molecular Formula |
C10H10N2O2 |
Molecular Weight |
190.202 |
IUPAC Name |
ethyl 1H-pyrrolo[3,2-c]pyridine-6-carboxylate |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)9-5-8-7(6-12-9)3-4-11-8/h3-6,11H,2H2,1H3 |
InChI Key |
GZKSTBQOUAUZTF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=NC=C2C=CNC2=C1 |
Origin of Product |
United States |
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